Cas no 2171256-60-1 (2-(2R,3S)-N-benzyl-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid)

• Product Name: 2-(2R,3S)-N-benzyl-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid
• CAS No: 2171256-60-1
• MF: C₃₅H₃₄N₂O₆
• MW: 578.654269695282
• CID: 5883446
• PubChem ID: 165511498
• Update Time: 2025-05-22

2-(2R,3S)-N-benzyl-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2R,3S)-N-benzyl-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid
• EN300-1536819
• 2-[(2R,3S)-N-benzyl-3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]acetic acid
• 2171256-60-1

• Inchi： 1S/C35H34N2O6/c1-24(42-22-26-14-6-3-7-15-26)33(34(40)37(21-32(38)39)20-25-12-4-2-5-13-25)36-35(41)43-23-31-29-18-10-8-16-27(29)28-17-9-11-19-30(28)31/h2-19,24,31,33H,20-23H2,1H3,(H,36,41)(H,38,39)/t24-,33+/m0/s1
• InChI Key： BEPOLXIOWCANIC-CAQRMWTPSA-N
• SMILES： O(C(N[C@@H](C(N(CC(=O)O)CC1C=CC=CC=1)=O)[C@H](C)OCC1C=CC=CC=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 578.24168681g/mol
• Monoisotopic Mass: 578.24168681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 43
• Rotatable Bond Count: 13
• Complexity: 894
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 105Ų

Additional information on 2-(2R,3S)-N-benzyl-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid

Compound 2171256-60-1: A Comprehensive Overview

The compound with CAS number 2171256-60-1, known as 2-(2R,3S)-N-benzyl-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid, is a complex organic molecule with significant potential in the fields of pharmacology and biochemistry. This compound has garnered attention due to its unique structure and promising applications in drug development and biotechnological research.

The molecular structure of this compound is characterized by a benzyl group and a fluorenylmethoxycarbonyl (Fmoc) group, which are key functional groups in peptide synthesis and protection strategies. The stereochemistry of the molecule, specifically the (2R,3S) configuration, plays a crucial role in its biological activity and selectivity. Recent studies have highlighted the importance of stereochemistry in determining the efficacy of bioactive compounds, making this compound a valuable subject for further investigation.

One of the most notable aspects of this compound is its application in peptide synthesis. The presence of the Fmoc group allows for efficient protection and deprotection steps during peptide assembly, which is critical for producing high-quality peptides with precise sequences. This has led to its use in the development of novel therapeutic agents, including peptide-based drugs targeting various diseases such as cancer, infectious diseases, and neurodegenerative disorders.

Recent research has also explored the potential of this compound in drug delivery systems. Its unique structure enables it to serve as a carrier for delivering therapeutic molecules across cellular membranes, enhancing bioavailability and reducing side effects. Studies have demonstrated that this compound can be modified to target specific receptors or tissues, making it a versatile tool in personalized medicine.

In addition to its pharmacological applications, this compound has shown promise in analytical chemistry. Its structural complexity makes it an ideal candidate for testing advanced analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy. These studies have provided deeper insights into the molecular interactions and stability of the compound under various conditions.

The synthesis of this compound involves a multi-step process that requires precise control over stereochemistry and functional group compatibility. Researchers have developed efficient synthetic routes that minimize side reactions and maximize yield, ensuring scalability for industrial applications.

Moreover, computational studies have been conducted to predict the biological activity and toxicity of this compound. These studies utilize advanced algorithms to model molecular interactions and predict potential off-target effects, providing valuable information for optimizing its design and safety profile.

In conclusion, the compound with CAS number 2171256-60-1 represents a significant advancement in organic chemistry and pharmacology. Its unique structure, stereochemistry, and functional groups make it a valuable tool for drug development, peptide synthesis, and analytical chemistry. As research continues to uncover its full potential, this compound is poised to play a critical role in advancing medical science and improving therapeutic outcomes.